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Compound of Interest

Compound Name: Benzo[c]phenanthrene-d5

Cat. No.: B586120 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. The use of Certified Reference Materials (CRMs) is

fundamental to ensuring the quality and validity of these measurements.

Benzo[c]phenanthrene-d5, a deuterated form of the polycyclic aromatic hydrocarbon (PAH)

Benzo[c]phenanthrene, serves as an essential internal standard in quantitative analytical

methods, such as Gas Chromatography-Mass Spectrometry (GC-MS), to correct for analyte

loss during sample preparation and analysis.[1][2] This guide provides a comparison of

commercially available Benzo[c]phenanthrene-d5 CRMs and details a typical experimental

protocol for its application.

Product Comparison
The selection of a suitable CRM is critical for analytical accuracy. The table below summarizes

the specifications of Benzo[c]phenanthrene-d5 CRMs available from various suppliers.

Researchers should consider factors such as purity, format, and available unit sizes when

selecting a material for their specific application.
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Supplier/Br
and

Catalog
Number

CAS
Number

Molecular
Formula

Format/App
earance

Available
Unit Sizes

LGC

Standards
Not specified

1795011-61-

8
C18H7D5 Solid

2.5 mg, 25

mg[3]

MedchemExp

ress

HY-

W012277S

1795011-61-

8
C18H7D5 Solid

Not

specified[2]

Pharmaffiliate

s

PA STI

010020

1795011-61-

8
C18H7D5

Pale Yellow

Solid[4]
Not specified

Toronto

Research

Chemicals

B121902
1795011-61-

8
Not specified Solid 2.5 mg[5]

Note: The unlabeled CAS number for Benzo[c]phenanthrene is 195-19-7.[2][3] Purity and

concentration information were not consistently provided by all suppliers and should be

confirmed by consulting the Certificate of Analysis for a specific lot number.

Experimental Protocol: Quantification of PAHs using
a Deuterated Internal Standard by GC-MS
This protocol outlines a general procedure for the extraction and quantification of PAHs from a

solid matrix (e.g., soil, tissue) using Benzo[c]phenanthrene-d5 as an internal standard. The

use of a deuterated standard is crucial for accurate quantification by correcting for variations in

extraction efficiency and instrument response.[1][6]

1. Sample Preparation and Fortification:

Weigh a homogenized sample (e.g., 3-10 grams) into a centrifuge tube.[1][7]

Fortify the sample by adding a precise volume of the Benzo[c]phenanthrene-d5 CRM

solution at a known concentration. This is the internal standard (IS).[1][8]

A surrogate solution containing other deuterated PAHs may also be added to monitor the

efficiency of the extraction procedure for a wider range of compounds.[1]
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2. Extraction:

Add the appropriate extraction solvent mixture. Common mixtures include

hexane:acetone:triethylamine (50:45:5 v/v) for soil or acetonitrile for fatty samples.[1][7]

Perform mechanical extraction using a shaker or vortex mixer for a specified period to

ensure thorough mixing and transfer of the analytes from the matrix to the solvent.[1][7]

Centrifuge the sample to separate the solid matrix from the solvent extract.[7]

3. Extract Cleanup:

Transfer an aliquot of the supernatant (the solvent extract) to a clean tube.

If necessary, perform a cleanup step to remove co-extracted interfering compounds. This is

often achieved using Solid Phase Extraction (SPE) with a silica or florisil cartridge.[8][9]

Elute the analytes from the SPE cartridge with a suitable solvent and concentrate the extract

to a final volume (e.g., 1 mL) under a gentle stream of nitrogen.

4. GC-MS Analysis:

Transfer the final extract to an autosampler vial for analysis.

Inject an aliquot of the extract into a Gas Chromatograph-Mass Spectrometer (GC-MS)

system.[1]

The GC separates the different PAHs based on their boiling points and interaction with the

capillary column (e.g., a DB-5msUI column).[7]

The Mass Spectrometer is operated in Selective Ion Monitoring (SIM) or Multiple Reaction

Monitoring (MRM) mode for high sensitivity and specificity.[1][7][9] Specific ions for both the

native PAH and the deuterated internal standard are monitored.

5. Quantification:

A calibration curve is generated using standards containing known concentrations of the

target PAHs and a constant concentration of the Benzo[c]phenanthrene-d5 internal
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standard.[1]

The concentration of the target PAH in the sample is calculated by comparing the peak area

ratio of the native analyte to the deuterated internal standard against the calibration curve.[1]

This internal standard method effectively corrects for any loss of analyte during the sample

preparation steps.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the analytical workflow described in the

experimental protocol.
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Caption: Workflow for PAH analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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